![molecular formula C8H6BrClN2O B6255368 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine CAS No. 1427368-22-6](/img/no-structure.png)
3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine
Overview
Description
3-Bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine (BCMP) is an organic compound with a wide range of applications in the field of medicinal chemistry. BCMP is a heterocyclic aromatic compound that is composed of a pyrazole ring with a bromine, chlorine and methoxy group attached. BCMP has been used in the synthesis of various biologically active compounds, and has been found to exhibit a variety of biochemical and physiological effects.
Scientific Research Applications
3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine has been used in the synthesis of various biologically active compounds, such as antibiotics, antifungal agents, and antiviral agents. It has also been used in the synthesis of drugs for the treatment of cancer, HIV, and other infectious diseases. 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine has also been used in the synthesis of anti-inflammatory agents, and has shown potential as an anti-diabetic agent.
Mechanism of Action
The exact mechanism of action of 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine is still not fully understood. However, it is believed that 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine acts as a ligand for various proteins and enzymes, and may be involved in the regulation of gene expression and protein synthesis. It has also been suggested that 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine may act as an antioxidant, and may be involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine has been found to exhibit a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, fungi, and viruses. It has also been found to possess anti-inflammatory, anti-oxidant, and anti-diabetic properties. In addition, 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine has been found to possess anti-cancer activity, and may be beneficial in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine in lab experiments is its low cost and availability. 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine is also relatively easy to synthesize, and can be obtained from a variety of sources. However, there are some limitations when using 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine in lab experiments. The compound is highly reactive and can be easily degraded in the presence of light and heat. In addition, the compound is not very soluble in water, and can be difficult to work with in aqueous solutions.
Future Directions
There are several potential future directions for research involving 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine. One potential direction is to investigate the compound’s ability to inhibit the growth of certain bacteria, fungi, and viruses. Another potential direction is to investigate its potential as an anti-inflammatory, anti-oxidant, and anti-diabetic agent. Additionally, 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine could be explored as a potential treatment for certain types of cancer. Finally, further research could be conducted to investigate the exact mechanism of action of 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine, and to determine the exact biochemical and physiological effects of the compound.
Synthesis Methods
3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine can be synthesized in a few different ways. The most common method involves the reaction of 2-bromo-4-chloro-5-methoxypyrazole with ethyl bromoacetate in the presence of a base, such as sodium methoxide. After the reaction is complete, the product is purified by column chromatography and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine involves the reaction of 3-amino-7-chloro-4-methoxypyrazolo[1,5-a]pyridine with bromine in the presence of a suitable solvent.", "Starting Materials": [ "3-amino-7-chloro-4-methoxypyrazolo[1,5-a]pyridine", "Bromine", "Suitable solvent" ], "Reaction": [ "To a solution of 3-amino-7-chloro-4-methoxypyrazolo[1,5-a]pyridine in a suitable solvent, add bromine dropwise with stirring.", "Maintain the reaction mixture at a suitable temperature and stir for a suitable time.", "Quench the reaction by adding a suitable quenching agent.", "Isolate the product by suitable means and purify it by suitable methods." ] } | |
CAS RN |
1427368-22-6 |
Product Name |
3-bromo-7-chloro-4-methoxypyrazolo[1,5-a]pyridine |
Molecular Formula |
C8H6BrClN2O |
Molecular Weight |
261.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
